4-[(3-ethoxybenzyl)amino]-1-(4-fluorobenzyl)-2-pyrrolidinone

• IUPAC Name: 4-[(3-ethoxyphenyl)methylamino]-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one
• InChI: InChI=1S/C20H23FN2O2/c1-2-25-19-5-3-4-16(10-19)12-22-18-11-20(24)23(14-18)13-15-6-8-17(21)9-7-15/h3-10,18,22H,2,11-14H2,1H3
• InChI Key: SXEREBBIFSZHGQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)CNC2CC(=O)N(C2)CC3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2O2
• Molecular Weight: 342.4 g/mol

Description

The compound “4-[(3-ethoxybenzyl)amino]-1-(4-fluorobenzyl)-2-pyrrolidinone” is a complex organic molecule. It contains a pyrrolidinone ring, which is a common feature in many pharmaceuticals due to its ability to mimic the peptide bond. The molecule also contains ethoxybenzyl and fluorobenzyl groups, which could potentially influence its physical properties and biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the pyrrolidinone ring and the attachment of the ethoxybenzyl and fluorobenzyl groups. This could potentially be achieved through methods such as nucleophilic substitution or coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolidinone ring, along with ethoxybenzyl and fluorobenzyl groups. The presence of these functional groups could potentially influence the compound’s reactivity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present in the molecule. For example, the pyrrolidinone ring might undergo reactions such as ring-opening, while the ethoxybenzyl and fluorobenzyl groups might participate in reactions such as nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethoxybenzyl and fluorobenzyl groups could potentially influence properties such as solubility and stability.

Future Directions

Future research on this compound could potentially involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. This could potentially lead to the development of new pharmaceuticals or other useful products.